Cas no 904962-23-8 (Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-)

Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-, is a brominated aromatic amine derivative featuring an isopropoxy substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as an intermediate. The presence of both bromine and the isopropoxy group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its stable aromatic core and functional group compatibility make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]- structure

904962-23-8 structure

Product Name:Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-

CAS No:904962-23-8

MF:C₁₅H₁₆BrNO

MW:306.197643280029

CID:1951056

PubChem ID:69615481

Update Time:2025-05-27

Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-bromo-N-[4-(1-methylethoxy)phenyl]-
- 904962-23-8
- SB82997
- 4-Bromo-N-(4-isopropoxyphenyl)aniline
- SCHEMBL5943059
- Inchi： 1S/C15H16BrNO/c1-11(2)18-15-9-7-14(8-10-15)17-13-5-3-12(16)4-6-13/h3-11,17H,1-2H3
- InChI Key： KKHJRJKWXMNKGF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)NC1C=CC(=CC=1)OC(C)C

Computed Properties

Exact Mass: 305.04153Da
Monoisotopic Mass: 305.04153Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 21.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019115564-1g	4-Bromo-N-(4-isopropoxyphenyl)aniline	904962-23-8	95%	1g	$400.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748423-1g	4-Bromo-n-(4-isopropoxyphenyl)aniline	904962-23-8	98%	1g	￥2268.00	2024-04-26